16-methylene-17-hydroxypregna-1,4,9(11)-triene-3,20-dione
16-methylene-17-hydroxypregna-1,4,9(11)-triene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
19683-23-9
VCID:
VC0022999
InChI:
InChI=1S/C22H26O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12,17,19,25H,1,5-6,10-11H2,2-4H3/t17-,19+,20+,21+,22+/m1/s1
SMILES:
CC(=O)C1(C(=C)CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)O
Molecular Formula:
C22H26O3
Molecular Weight:
338.4 g/mol
16-methylene-17-hydroxypregna-1,4,9(11)-triene-3,20-dione
CAS No.: 19683-23-9
Main Products
VCID: VC0022999
Molecular Formula: C22H26O3
Molecular Weight: 338.4 g/mol
| CAS No. | 19683-23-9 |
|---|---|
| Product Name | 16-methylene-17-hydroxypregna-1,4,9(11)-triene-3,20-dione |
| Molecular Formula | C22H26O3 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | (8S,10S,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-16-methylidene-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H26O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12,17,19,25H,1,5-6,10-11H2,2-4H3/t17-,19+,20+,21+,22+/m1/s1 |
| Standard InChIKey | DYQRAHCJWPSDRS-AMGKQAFBSA-N |
| Isomeric SMILES | CC(=O)[C@]1(C(=C)C[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=CC(=O)C=C[C@@]43C)C)O |
| SMILES | CC(=O)C1(C(=C)CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)O |
| Canonical SMILES | CC(=O)C1(C(=C)CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)O |
| Synonyms | 16-methylene-17-HPTD 16-methylene-17-hydroxypregna-1,4,9(11)-triene-3,20-dione |
| PubChem Compound | 3082150 |
| Last Modified | Nov 11 2021 |
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